Cas no 773129-08-1 (2-Hydroxy-5-(trifluoromethoxy)cinnamic acid)

• Product Name: 2-Hydroxy-5-(trifluoromethoxy)cinnamic acid
• CAS No: 773129-08-1
• MF: C₁₀H₇F₃O₄
• MW: 248.155393838882
• CID: 4948951
• Update Time: 2025-06-12

2-Hydroxy-5-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(trifluoromethoxy)cinnamic acid

• Inchi： 1S/C10H7F3O4/c11-10(12,13)17-7-2-3-8(14)6(5-7)1-4-9(15)16/h1-5,14H,(H,15,16)/b4-1+
• InChI Key： LAXJFDYQBNQLPW-DAFODLJHSA-N
• SMILES： FC(OC1=CC=C(C(/C=C/C(=O)O)=C1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8

Additional information on 2-Hydroxy-5-(trifluoromethoxy)cinnamic acid

Introduction to 2-Hydroxy-5-(trifluoromethoxy)cinnamic acid (CAS No. 773129-08-1)

2-Hydroxy-5-(trifluoromethoxy)cinnamic acid, identified by the Chemical Abstracts Service Number (CAS No.) 773129-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cinnamic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both hydroxyl and trifluoromethoxy functional groups in its molecular structure imparts unique chemical properties, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 2-Hydroxy-5-(trifluoromethoxy)cinnamic acid consists of a phenyl ring substituted with a hydroxyl group at the 2-position and a trifluoromethoxy group at the 5-position, coupled with a cinnamic acid backbone. This arrangement not only contributes to its distinct spectral and chromatographic characteristics but also influences its reactivity and interaction with biological targets. The compound's solubility profile, stability under various conditions, and potential metabolic pathways are critical factors that determine its suitability for pharmaceutical applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of cinnamic acid derivatives. Studies have demonstrated that these compounds exhibit a range of biological activities, including anti-inflammatory, antioxidant, anti-microbial, and anti-cancer effects. Among these derivatives, 2-Hydroxy-5-(trifluoromethoxy)cinnamic acid has shown particular promise in preclinical studies due to its ability to modulate key cellular pathways involved in disease progression.

One of the most compelling aspects of 2-Hydroxy-5-(trifluoromethoxy)cinnamic acid is its potential role in modulating inflammatory responses. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, autoimmune conditions, and certain types of cancer. Research indicates that this compound may interact with inflammatory mediators and signaling pathways, thereby reducing pro-inflammatory cytokine production and enhancing tissue repair mechanisms. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity to specific enzyme targets, potentially leading to more effective therapeutic outcomes.

The antioxidant properties of 2-Hydroxy-5-(trifluoromethoxy)cinnamic acid are another area of active investigation. Oxidative stress, resulting from an imbalance between reactive oxygen species (ROS) and antioxidant defenses, plays a crucial role in cellular damage and disease development. Studies suggest that this compound can scavenge free radicals and inhibit enzymes involved in ROS production, thereby protecting cells from oxidative damage. This mechanism has implications for the prevention and treatment of age-related diseases and neurodegenerative disorders.

Furthermore, 2-Hydroxy-5-(trifluoromethoxy)cinnamic acid has demonstrated anti-cancer potential in several preclinical models. Cancer cells often exhibit altered metabolic pathways and increased resistance to apoptosis compared to normal cells. Research has shown that this compound can disrupt cancer cell metabolism by inhibiting key enzymes involved in glycolysis and fatty acid synthesis. Additionally, it may induce apoptosis by activating stress signaling pathways within cancer cells, offering a promising avenue for developing novel anti-cancer therapies.

The synthesis of 2-Hydroxy-5-(trifluoromethoxy)cinnamic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include esterification followed by hydrolysis or direct functionalization of the cinnamic acid backbone using appropriate reagents. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, facilitating further research into its pharmacological properties.

In conclusion, 2-Hydroxy-5-(trifluoromethoxy)cinnamic acid (CAS No. 773129-08-1) is a structurally unique compound with significant potential in pharmaceutical applications. Its ability to modulate inflammatory responses, exhibit antioxidant activity, and demonstrate anti-cancer properties makes it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in the advancement of modern medicine.